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Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B12388392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of diSulfo-Cy3 alkyne, a fluorescent probe widely

utilized in bioorthogonal chemistry. It covers the key physicochemical properties, a detailed

experimental protocol for its application in copper-catalyzed click chemistry, and a visual

representation of the reaction workflow.

Core Properties of diSulfo-Cy3 Alkyne
diSulfo-Cy3 alkyne is a water-soluble fluorescent dye containing a terminal alkyne group. This

functional group allows for its covalent attachment to molecules containing an azide group

through a highly efficient and specific reaction known as the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC), a cornerstone of "click chemistry." The disulfonated nature of the Cy3

fluorophore enhances its water solubility, making it particularly suitable for labeling biological

molecules in aqueous environments without the need for organic co-solvents.

The key quantitative data for diSulfo-Cy3 alkyne are summarized in the table below. It is

important to note that the molecular weight can vary depending on the salt form of the

compound.
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Property Value Source(s)

CAS Number (Sodium Salt) 2055138-88-8 [1]

CAS Number (Inner Salt) 2055138-87-7 [2]

Molecular Weight (Sodium

Salt)
675.8 g/mol [1]

Molecular Weight (Potassium

Salt)
691.90 g/mol [2]

Molecular Formula (Sodium

Salt)
C33H38N3NaO7S2 [1]

Excitation Maximum (λex) ~548 nm [1]

Emission Maximum (λem) ~567 nm [1]

Extinction Coefficient 162,000 cm⁻¹M⁻¹ [1]

Solubility Water, DMSO, DMF [1]

Experimental Protocol: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
This section details a general protocol for the labeling of an azide-modified protein with

diSulfo-Cy3 alkyne. This protocol can be adapted for other biomolecules such as nucleic

acids or small molecules.

Materials:

Azide-modified protein in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4)

diSulfo-Cy3 alkyne

Copper(II) Sulfate (CuSO4) stock solution: 20 mM in water.

Reducing Agent (Sodium Ascorbate) stock solution: 100 mM in water. Note: This solution

should be prepared fresh to ensure its efficacy.
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Copper(I)-stabilizing ligand (e.g., THPTA or BTTAA) stock solution: 50 mM in water.

Reaction buffer (e.g., PBS)

Procedure:

Preparation of Reactants:

In a microcentrifuge tube, dilute the azide-modified protein to the desired concentration in

the reaction buffer.

Prepare a stock solution of diSulfo-Cy3 alkyne in water or DMSO.

Reaction Assembly:

To the azide-modified protein solution, add the diSulfo-Cy3 alkyne stock solution. The

molar ratio of dye to protein may need to be optimized, but a starting point of 10-20 fold

molar excess of the dye is recommended.

Add the copper(I)-stabilizing ligand to the reaction mixture. A final concentration of 1-2 mM

is typically sufficient.

Add the CuSO4 stock solution to the reaction mixture. A final concentration of 0.1-1 mM is

generally used.

Vortex the mixture gently.

Initiation of the Click Reaction:

To initiate the reaction, add the freshly prepared sodium ascorbate solution. A final

concentration of 2-5 mM is recommended.

Vortex the reaction mixture gently to ensure all components are well mixed.

Incubation:

Incubate the reaction at room temperature for 1-2 hours. The reaction can also be

performed at 4°C for overnight incubation, which may be beneficial for sensitive proteins.
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Protect the reaction from light to prevent photobleaching of the fluorophore.

Purification of the Labeled Protein:

Following incubation, the labeled protein can be purified from excess reagents using

methods such as size-exclusion chromatography (e.g., a desalting column), dialysis, or

precipitation.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the general workflow for the copper-catalyzed click chemistry

reaction to label an azide-modified biomolecule with diSulfo-Cy3 alkyne.
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Click to download full resolution via product page

Caption: Workflow of CuAAC labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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